Cas no 70190-61-3 (Benzoic acid, 4-methyl-, chloromethyl ester)

• Product Name: Benzoic acid, 4-methyl-, chloromethyl ester
• CAS No: 70190-61-3
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 1742193
• PubChem ID: 10130258
• Update Time: 2025-04-21

Benzoic acid, 4-methyl-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, chloromethyl ester
• Chloromethyl 4-methylbenzoate
• DB-384871
• OTYHJHBXXQVLHK-UHFFFAOYSA-N
• SCHEMBL2332040
• 70190-61-3

• Inchi： 1S/C9H9ClO2/c1-7-2-4-8(5-3-7)9(11)12-6-10/h2-5H,6H2,1H3
• InChI Key： OTYHJHBXXQVLHK-UHFFFAOYSA-N
• SMILES： ClCOC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 184.02917
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3